2-(Allylthio)-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(4-methoxyphenyl)-2-prop-2-enylsulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C17H13F3N2OS/c1-3-8-24-16-13(10-21)14(17(18,19)20)9-15(22-16)11-4-6-12(23-2)7-5-11/h3-7,9H,1,8H2,2H3
• InChI Key: SWPBGCBVYRILMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC=C
• Molecular Formula: C17H13F3N2OS
• Molecular Weight: 350.4 g/mol

Description

2-(Allylthio)-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile is a chemical compound that is widely used in scientific research. It is also known as AM966 and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(Allylthio)-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile involves binding to the orthosteric site of α7 nAChRs and increasing the sensitivity of the receptor to acetylcholine. This results in an increase in the activity of the receptor and subsequent downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its role as a PAM of α7 nAChRs. It has been shown to improve cognitive function, enhance synaptic plasticity, and reduce inflammation in various animal models. It also has potential therapeutic applications in the treatment of Alzheimer's disease, schizophrenia, and addiction.

Advantages and Limitations for Lab Experiments

The main advantages of using 2-(Allylthio)-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile in lab experiments are its high selectivity and potency for α7 nAChRs. However, its limitations include its poor solubility in aqueous solutions and potential off-target effects at high concentrations.

Future Directions

For the study of 2-(Allylthio)-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile include the development of more potent and selective PAMs for α7 nAChRs, the investigation of its potential therapeutic applications in human diseases, and the exploration of its effects on other physiological processes beyond the central nervous system. Additionally, the development of more efficient synthesis methods and improved solubility would also be beneficial for its use in lab experiments.

Synthesis Methods

The synthesis method for 2-(Allylthio)-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile involves a multi-step process. The first step is the synthesis of 2,6-dichloronicotinonitrile, which is then reacted with allyl mercaptan and potassium carbonate to produce 2-(allylthio)-6-chloronicotinonitrile. This compound is then reacted with 4-methoxyphenyl magnesium bromide and trifluoromethyl iodide to produce the final product, this compound.

Scientific Research Applications

2-(Allylthio)-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile is widely used in scientific research for its various applications. It is primarily used as a selective positive allosteric modulator (PAM) of α7 nicotinic acetylcholine receptors (nAChRs). This makes it a valuable tool in the study of the role of nAChRs in various physiological processes and diseases such as Alzheimer's disease, schizophrenia, and addiction.